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Compound of Interest

Compound Name: Vanadyl oxalate

Cat. No.: B1144279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety precautions and detailed protocols for the

handling of vanadyl oxalate in a laboratory setting. Adherence to these guidelines is critical to

mitigate risks and ensure a safe research environment. Vanadyl oxalate, while a valuable

reagent in various chemical syntheses and research applications, presents notable health

hazards that necessitate careful handling and a thorough understanding of its toxicological

profile.

Hazard Identification and Toxicological Data
Vanadyl oxalate is classified as harmful if swallowed or inhaled, causes serious eye irritation,

and may cause respiratory irritation.[1][2][3] In the absence of specific toxicological data for

vanadyl oxalate, information for the closely related compound, vanadyl sulfate, and general

vanadium compounds are provided for risk assessment.

Quantitative Health and Safety Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1144279?utm_src=pdf-interest
https://www.benchchem.com/product/b1144279?utm_src=pdf-body
https://www.benchchem.com/product/b1144279?utm_src=pdf-body
https://www.benchchem.com/product/b1144279?utm_src=pdf-body
https://wap.guidechem.com/msds/15500-04-6.html
https://www.chemicalbook.com/msds/vanadyl-oxalate.pdf
https://www.echemi.com/produce/pr22080137701-vanadyl-oxalate.html
https://www.benchchem.com/product/b1144279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value
Compound/Elemen
t

Source

Oral LD50 (Rat) 448 - 467.2 mg/kg Vanadyl Sulfate [4][5][6]

Dermal LD50 (Rabbit) 4450 mg/kg Vanadyl Sulfate [5][6]

OSHA PEL (Ceiling)
0.5 mg/m³ (respirable

dust, as V₂O₅)
Vanadium Pentoxide [7][8][9]

OSHA PEL (Ceiling)
0.1 mg/m³ (fume, as

V₂O₅)
Vanadium Pentoxide [9][10]

NIOSH REL (Ceiling,

15-min)
0.05 mg/m³ (as V)

Vanadium

Compounds
[7][8][9][11][12]

ACGIH TLV (TWA, 8-

hr)

0.05 mg/m³ (inhalable

fraction, as V)
Vanadium Pentoxide [9][13]

IDLH 35 mg/m³ (as V) Vanadium [11][12]

Disclaimer: The LD50 values provided are for vanadyl sulfate and should be used as an

estimation of the potential toxicity of vanadyl oxalate. The Permissible Exposure Limits (PEL),

Recommended Exposure Limits (REL), Threshold Limit Values (TLV), and Immediately

Dangerous to Life or Health (IDLH) concentrations are for vanadium compounds in general and

should be strictly adhered to when handling vanadyl oxalate.

Engineering Controls and Personal Protective
Equipment (PPE)
Proper engineering controls and personal protective equipment are paramount to minimize

exposure to vanadyl oxalate.

Engineering Controls:
Ventilation: All work with vanadyl oxalate, particularly when handling the solid powder or

creating solutions, must be conducted in a well-ventilated area. A certified chemical fume

hood is mandatory to prevent the inhalation of dust or aerosols.
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Safety Showers and Eyewash Stations: Easily accessible and fully functional safety showers

and eyewash stations are essential in any laboratory where vanadyl oxalate is handled.

Personal Protective Equipment (PPE):
Eye and Face Protection: Chemical safety goggles that conform to EN 166 (EU) or NIOSH

(US) standards are required.[2] A face shield should be worn in situations where there is a

higher risk of splashing.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.[2] For larger

quantities or when there is a significant risk of contact, impervious clothing should be worn.

[2]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below the

occupational exposure limits, a NIOSH-approved respirator with an appropriate particulate

filter must be used.[7]

Safe Handling and Storage Protocols
Handling:

Avoid the formation of dust and aerosols.

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][2]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Do not eat, drink, or smoke in areas where vanadyl oxalate is handled or stored.[1][2]

Storage:
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials such as strong bases and oxidizing agents. Contact

with strong bases can cause precipitation.

Store in a locked cabinet or other secure area to prevent unauthorized access.[1][2]
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First-Aid Measures
In the event of exposure to vanadyl oxalate, immediate and appropriate first-aid is crucial.

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or seek immediate medical attention.

[2]

Spill and Waste Disposal Procedures
Spill Response:

Evacuate the area and prevent entry of unnecessary personnel.

Wear appropriate PPE, including respiratory protection.

Carefully sweep up solid spills to avoid creating dust.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable,

sealed container for disposal.

Do not allow the material to enter drains or waterways.

Waste Disposal:
Dispose of vanadyl oxalate waste and contaminated materials in accordance with all

applicable federal, state, and local regulations.

Waste should be treated as hazardous chemical waste.
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Experimental Workflow: Preparation of an Aqueous
Vanadyl Oxalate Solution
The following diagram outlines the standard operating procedure for the safe preparation of an

aqueous vanadyl oxalate solution in a laboratory setting. Adherence to this workflow is

essential to minimize exposure and ensure a controlled experimental process.
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Preparation Phase

Handling & Dissolution Phase

Cleanup & Storage Phase

1. Don Personal Protective Equipment (PPE)
(Lab coat, gloves, safety goggles)

2. Prepare Work Area
(Ensure fume hood is operational)

3. Assemble Equipment
(Beaker, stir plate, stir bar, spatula, weigh paper)

4. Weigh Vanadyl Oxalate
(Inside fume hood, on weigh paper)

Proceed to handling

5. Transfer to Beaker
(Carefully add powder to beaker with solvent)

6. Dissolve the Compound
(Place on stir plate and stir until dissolved)

7. Transfer Solution to Storage
(Labeled, sealed container)

Solution prepared

8. Decontaminate Work Area
(Wipe down fume hood and equipment)

9. Dispose of Waste
(Contaminated PPE, weigh paper in hazardous waste)

10. Doff PPE & Wash Hands

Click to download full resolution via product page

Workflow for the safe preparation of an aqueous vanadyl oxalate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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